Cas no 88655-02-1 (Benzeneethanamine, 4-(1-methylethoxy)-)

Benzeneethanamine, 4-(1-methylethoxy)- Properties

Names and Identifiers

• Benzeneethanamine, 4-(1-methylethoxy)-
• 2-(4-isopropoxyphenyl)ethanamine
• 2-(4-isopropoxyphenyl)ethanamine(SALTDATA: HCl)
• 2-(4-propan-2-yloxyphenyl)ethanamine
• 88655-02-1
• 2-[4-(propan-2-yloxy)phenyl]ethan-1-amine
• Z239604696
• EN300-36884
• MFCD03444569
• DTXSID90481243
• F21203
• SCHEMBL7521694
• AKOS000140463
• 2-(4-Isopropoxyphenyl)ethylamine
• 2-(4-Isopropoxyphenyl)ethanamine x1hcl
• +Expand

• MDL： MFCD03444569
• InChIKey： PNHKLHKLRYLHAQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NO/c1-9(2)13-11-5-3-10(4-6-11)7-8-12/h3-6,9H,7-8,12H2,1-2H3
• SMILES： CC(C)OC1=CC=C(C=C1)CCN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.131014166g/mol
• Heavy Atom Count: 13
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų